2-Ethoxycarbonylbenzyltriphenylphosphonium bromide

• CAS No.: 59636-00-9
• Molecular Formula: C28H26BrO2P
• Molecular Weight: 505.4 g/mol
• IUPAC Name: (2-ethoxycarbonylphenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C28H26O2P.BrH/c1-2-30-28(29)27-21-13-12-14-23(27)22-31(24-15-6-3-7-16-24,25-17-8-4-9-18-25)26-19-10-5-11-20-26;/h3-21H,2,22H2,1H3;1H/q+1;/p-1
• InChI Key: IISOIQHTJLMMLZ-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Description

2-Ethoxycarbonylbenzyltriphenylphosphonium bromide is a useful research compound. Its molecular formula is C28H26BrO2P and its molecular weight is 505.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of ethyl 2-bromomethylbenzoate (1.00 g) in tetrahydrofuran (10.0 ml) and triphenylphosphine (1.21 g) was heated under reflux for 8 hours. After being cooled, the resulting precipitates were collected by filtration and washed with tetrahydrofuran to give 2-ethoxycarbonylbenzyltriphenylphosphonium bromide (1.17 g).

Synthesis routes and methods II

Procedure details

A mixture of 2-bromomethylbenzoic acid ethyl ester (25 g, 102.8 mmol) and triphenylphosphine (32.4 g, 123.5 mmol) in toluene is refluxed for 1 h. The solution is cooled to RT and filtered to afford the title compound as a brown solid: (M+1)+=243, 245.

Synthesis routes and methods III

Procedure details

20 g of the ester described under (1) above are mixed with a solution of 28 g of triphenyl phosphine in 250 ml of benzene, and the mixture is heated to boiling for about 290 hours. The precipitated phosphonium salt is sucked off and dried.